Cas no 1215113-73-7 (Phosphine, dicyclohexylethyl-, tetrafluoroborate(1-) (1:1))

• Product Name: Phosphine, dicyclohexylethyl-, tetrafluoroborate(1-) (1:1)
• CAS No: 1215113-73-7
• MF: C₁₄H₂₈BF₄P
• MW: 314.15
• CID: 5798949
• PubChem ID: 154729634
• Update Time: 2026-03-11

Phosphine, dicyclohexylethyl-, tetrafluoroborate(1-) (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphine, dicyclohexylethyl-, tetrafluoroborate(1-) (1:1)
• Dicyclohexylethylphosphine tetrafluoroborate
• 1215113-73-7

• Inchi： 1S/C14H27P.BF4/c1-2-15(13-9-5-3-6-10-13)14-11-7-4-8-12-14;2-1(3,4)5/h13-14H,2-12H2,1H3;/q;-1/p+1
• InChI Key： FUAOOPLFSZKCMD-UHFFFAOYSA-O
• SMILES： [B+3]([F-])([F-])([F-])[F-].P(C1CCCCC1)(C1CCCCC1)CC.[H+]

Computed Properties

• Exact Mass: 314.1957807g/mol
• Monoisotopic Mass: 314.1957807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Phosphine, dicyclohexylethyl-, tetrafluoroborate(1-) (1:1)

Phosphine, dicyclohexylethyl-, tetrafluoroborate(1-) (1:1) and CAS No. 1215113-73-7: A Comprehensive Overview

Phosphine, dicyclohexylethyl-, tetrafluoroborate(1-) (1:1), with the CAS number 1215113-73-7, is a specialized chemical compound that has garnered significant attention in the field of organophosphorus chemistry and its applications. This compound, characterized by its unique structural and electronic properties, has found utility in various research domains, particularly in catalysis and material science. The tetrafluoroborate(1-) counterion plays a crucial role in modulating the reactivity and stability of the phosphine ligand, making it an intriguing subject for both academic and industrial investigations.

The synthesis of Phosphine, dicyclohexylethyl-, tetrafluoroborate(1-) (1:1) involves a meticulous process that requires precise control over reaction conditions. The dicyclohexylethylphosphine component contributes to the steric bulk of the molecule, which can influence its coordination properties with transition metals. This steric effect is particularly important in catalytic applications, where the size and shape of the ligand can significantly impact the efficiency and selectivity of chemical transformations.

In recent years, there has been a surge in research focusing on the development of novel phosphine-based ligands for use in homogeneous catalysis. These ligands are often employed in cross-coupling reactions, hydrogenation processes, and polymerization reactions. The tetrafluoroborate(1-) anion enhances the solubility of the phosphine derivative in polar organic solvents, which is advantageous for many catalytic applications. This has led to its widespread use in academic laboratories and industrial settings where high-performance catalysts are required.

One of the most notable applications of Phosphine, dicyclohexylethyl-, tetrafluoroborate(1-) (1:1) is in the field of transition metal catalysis. Researchers have demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. These reactions are fundamental to the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The steric hindrance provided by the dicyclohexylethyl groups helps to prevent unwanted side reactions, thereby improving overall reaction yields.

The compound's stability under various reaction conditions has also been a subject of interest. Studies have shown that it remains stable at elevated temperatures and in the presence of strong bases or oxidizing agents. This stability is attributed to the electron-withdrawing nature of the tetrafluoroborate(1-) anion, which helps to delocalize any potential reactive intermediates formed during catalytic cycles.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure and reactivity of Phosphine, dicyclohexylethyl-, tetrafluoroborate(1-) (1:1). Density functional theory (DFT) calculations have been particularly useful in predicting how this compound interacts with transition metals and other substrates. These computational studies have provided valuable guidance for designing new catalysts with enhanced performance characteristics.

In addition to its role in catalysis, this compound has also been explored for its potential applications in material science. For instance, it has been used as a precursor for synthesizing organometallic complexes that exhibit interesting magnetic or luminescent properties. These materials are being investigated for use in next-generation electronic devices and sensors.

The synthesis and application of Phosphine, dicyclohexylethyl-, tetrafluoroborate(1-) (1:1) highlight the importance of fine-tuning molecular structure to achieve desired chemical properties. The interplay between steric effects, electronic properties, and counterion effects provides a rich ground for exploration in organophosphorus chemistry. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its significance in both academic research and industrial applications.

The ongoing development of novel phosphine-based ligands underscores the dynamic nature of organophosphorus chemistry. With each new discovery, researchers gain a deeper understanding of how these compounds can be tailored to meet specific chemical challenges. The work done with compounds like CAS No. 1215113-73-7 not only advances our fundamental knowledge but also opens up new possibilities for innovation across multiple scientific disciplines.